Cas no 2470438-12-9 (3-(2,6-Dibromopyridin-4-yl)propanoic acid)

• Product Name: 3-(2,6-Dibromopyridin-4-yl)propanoic acid
• CAS No: 2470438-12-9
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• MDL: MFCD32710835
• CID: 5670569
• PubChem ID: 155819759
• Update Time: 2025-10-25

3-(2,6-Dibromopyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26982813
• 2470438-12-9
• 3-(2,6-Dibromopyridin-4-yl)propanoic acid

• MDL： MFCD32710835
• Inchi： 1S/C8H7Br2NO2/c9-6-3-5(1-2-8(12)13)4-7(10)11-6/h3-4H,1-2H2,(H,12,13)
• InChI Key： XKYDSBGKEBJBPD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)Br)CCC(=O)O

Computed Properties

• Exact Mass: 308.88230g/mol
• Monoisotopic Mass: 306.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2,6-Dibromopyridin-4-yl)propanoic acid

Comprehensive Overview of 3-(2,6-Dibromopyridin-4-yl)propanoic acid (CAS No. 2470438-12-9)

3-(2,6-Dibromopyridin-4-yl)propanoic acid (CAS No. 2470438-12-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a 2,6-dibromopyridine core with a propanoic acid side chain. The presence of bromine atoms at the 2 and 6 positions of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2470438-12-9 serves as a unique identifier, ensuring precise classification in chemical databases and regulatory documents. Researchers and manufacturers frequently search for 3-(2,6-Dibromopyridin-4-yl)propanoic acid suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in industrial and academic settings. Its versatility is further highlighted by its potential use in designing heterocyclic compounds, which are pivotal in developing novel therapeutics and functional materials.

In recent years, the demand for brominated pyridine derivatives has surged due to their role in creating high-performance polymers and electronic materials. For instance, the compound's ability to act as a building block for ligands in catalysis aligns with the industry's focus on sustainable and efficient chemical processes. Additionally, its relevance in medicinal chemistry is underscored by its potential to modulate biological targets, such as enzymes and receptors, in drug development pipelines.

From an analytical perspective, 3-(2,6-Dibromopyridin-4-yl)propanoic acid is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in sensitive research areas. Environmental and safety considerations are also paramount, with studies focusing on its biodegradability and ecotoxicological profile to meet regulatory standards.

The compound's nomenclature, including its IUPAC name and synonyms, is frequently queried in chemical databases, emphasizing the need for accurate documentation. As the scientific community explores greener synthetic routes, 3-(2,6-Dibromopyridin-4-yl)propanoic acid is being evaluated for its compatibility with microwave-assisted synthesis and flow chemistry, both of which reduce energy consumption and waste generation.

In summary, 3-(2,6-Dibromopyridin-4-yl)propanoic acid (CAS No. 2470438-12-9) represents a critical intermediate in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring relevance in scientific innovation.